![molecular formula C17H14BClO3 B1368691 2-[(4'-Chloro-1-naphthyloxy)methyl]phenylboronic acid CAS No. 1072951-65-5](/img/structure/B1368691.png)
2-[(4'-Chloro-1-naphthyloxy)methyl]phenylboronic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the use of phenylmagnesium bromide and trimethyl borate to form the ester PhB(OMe)2, which is then hydrolyzed to the product . Boronic acids are known for their ability to reversibly bind to sugars containing cis-diols.Molecular Structure Analysis
The molecular formula of this compound is C17H14BClO3, and its molecular weight is 312.56 . The structure of this compound includes a chlorinated naphthyl group and a boronic acid functionality .Chemical Reactions Analysis
Boronic acids, such as this compound, are known for their ability to reversibly bind to sugars containing cis-diols. This property suggests a potential role in studying protein-protein interactions mediated by carbohydrates.Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 215 °C (dec.) . It has a SMILES string of OB(O)c1ccccc1COc2ccc(Cl)c3ccccc23 .Scientific Research Applications
Synthesis of Pharmaceuticals
This compound is primarily used in the synthesis of pharmaceuticals targeting cardiovascular diseases and various forms of cancer . Its structure enhances drug efficiency and specificity, making it valuable in medicinal chemistry .
Protein-Protein Interactions
Molecular Interaction Studies
Catalytic Processes
Chromatography
This compound may be used in chromatography applications to help separate and analyze different substances within a mixture .
Mass Spectrometry
In mass spectrometry, it could be utilized for sample manipulation, aiding in the identification and quantification of molecules .
Mechanism of Action
Target of Action
Boronic acids are known for their ability to reversibly bind to sugars containing cis-diols. This suggests a potential role in studying protein-protein interactions mediated by carbohydrates.
Mode of Action
It’s known that boronic acids can reversibly bind to sugars containing cis-diols. This reversible binding could potentially influence protein-protein interactions mediated by carbohydrates.
Result of Action
It’s known that boronic acids can reversibly bind to sugars containing cis-diols, which could potentially influence protein-protein interactions mediated by carbohydrates.
Safety and Hazards
properties
IUPAC Name |
[2-[(4-chloronaphthalen-1-yl)oxymethyl]phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BClO3/c19-16-9-10-17(14-7-3-2-6-13(14)16)22-11-12-5-1-4-8-15(12)18(20)21/h1-10,20-21H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAOBABROWUQOMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=CC=C1COC2=CC=C(C3=CC=CC=C32)Cl)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80584772 |
Source
|
| Record name | (2-{[(4-Chloronaphthalen-1-yl)oxy]methyl}phenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80584772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1072951-65-5 |
Source
|
| Record name | (2-{[(4-Chloronaphthalen-1-yl)oxy]methyl}phenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80584772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1072951-65-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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